Cas no 6963-77-5 (Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-)

• Product Name: Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
• CAS No: 6963-77-5
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• CID: 529233
• PubChem ID: 225104
• Update Time: 2025-04-19

Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
• propanoic acid, 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-
• 2-[(5-chloro-3H-benzoimidazol-2-yl)sulfanyl]propanoic acid
• 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
• AKOS016347599
• AKOS000283135
• Propanoicacid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
• 2-[(5-CHLORO-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]PROPANOIC ACID
• 2-[(5-chloro-1H-benzimidazol-2-yl)thio]propanoic acid
• NSC14188
• NSC-14188
• 6963-77-5

• Inchi： 1S/C10H9ClN2O2S/c1-5(9(14)15)16-10-12-7-3-2-6(11)4-8(7)13-10/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： CIWRHZVULSVWEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)SC(C(=O)O)C

Computed Properties

• Exact Mass: 256.00747
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 65.98